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thione

Cat. No.: B581793 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the available information on 4-
Methoxybenzo[d]oxazole-2(3H)-thione, CAS number 1246471-39-5. Due to the limited

publicly available experimental data for this specific compound, this guide also summarizes the

known biological activities and general synthesis strategies for the broader class of

benzoxazole derivatives to provide a contextual framework for potential research and

development. This document is intended to serve as a foundational resource for researchers

and professionals in drug discovery and chemical synthesis.

Introduction to 4-Methoxybenzo[d]oxazole-2(3H)-
thione
4-Methoxybenzo[d]oxazole-2(3H)-thione is a heterocyclic organic compound.[1][2] Its

chemical structure features a fused benzene and oxazole ring system, with a methoxy group

substitution and a thione functional group. While specific applications for this compound are not

widely documented, the benzoxazole core is a recognized scaffold in medicinal chemistry, with

various derivatives exhibiting a wide range of biological activities.[3][4][5][6][7] This guide aims

to consolidate the known properties and supplier information for CAS 1246471-39-5 and to

provide insights into the potential of the broader chemical class.
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Physicochemical Properties
Detailed experimental physicochemical data for 4-Methoxybenzo[d]oxazole-2(3H)-thione is

not readily available in the public domain. The following table summarizes the predicted

properties based on computational models.

Property Value Source

Molecular Formula C₈H₇NO₂S [1][2]

Molecular Weight 181.21 g/mol

Predicted Boiling Point 289.4 ± 42.0 °C [1]

Predicted Density 1.40 ± 0.1 g/cm³ [1]

Predicted pKa 10 ± 0.20 [1]

Safety and Handling
A Safety Data Sheet (SDS) for 4-Methoxybenzo[d]oxazole-2(3H)-thione indicates the

following hazard statements:

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

It is important to note that the SDS also states that no toxicological data is available for this

product. Standard laboratory safety protocols, including the use of personal protective

equipment (PPE) such as gloves, safety glasses, and a lab coat, should be strictly followed

when handling this compound. Work should be conducted in a well-ventilated area or under a

chemical fume hood.

Synthesis and Experimental Protocols
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Specific experimental protocols for the synthesis of 4-Methoxybenzo[d]oxazole-2(3H)-thione
are not detailed in the reviewed literature. However, general synthetic routes for benzoxazole

derivatives often involve the condensation of 2-aminophenols with various reagents.[8][9]

General Synthesis Strategy for Benzoxazole-2-thiones
A common method for the synthesis of benzoxazole-2-thiones involves the reaction of a

corresponding 2-aminophenol with carbon disulfide. The methoxy-substituted 2-aminophenol

would be the logical starting material for the synthesis of 4-Methoxybenzo[d]oxazole-2(3H)-
thione.

Disclaimer: The following is a generalized, hypothetical protocol based on common organic

synthesis techniques for this class of compounds and should not be considered a validated

experimental procedure for CAS 1246471-39-5.

Hypothetical Synthesis Workflow:

Synthesis

Purification Analysis

2-Amino-3-methoxyphenol
Reaction in suitable solvent

(e.g., Ethanol)

Carbon Disulfide

Crude 4-Methoxybenzo[d]oxazole-2(3H)-thione Recrystallization or
Column Chromatography Pure 4-Methoxybenzo[d]oxazole-2(3H)-thione Spectroscopic Analysis

(NMR, IR, MS) Characterized Product

Click to download full resolution via product page

Caption: A generalized workflow for the synthesis, purification, and analysis of a chemical

compound.

Biological Activity and Potential Applications
There is no specific biological activity data available for 4-Methoxybenzo[d]oxazole-2(3H)-
thione in the public domain. However, the benzoxazole scaffold is present in numerous

compounds with a wide array of pharmacological activities.[3][6][7]
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Reported Activities of Benzoxazole Derivatives:
Anticancer: Various substituted benzoxazoles have been investigated for their potential as

anticancer agents.[7]

Antimicrobial: The benzoxazole nucleus is a component of compounds exhibiting

antibacterial and antifungal properties.[3][5]

Anti-inflammatory: Certain benzoxazolone derivatives have been shown to act as inhibitors

of soluble epoxide hydrolase, demonstrating anti-inflammatory activity in vivo.[10]

Other Activities: Benzoxazole derivatives have also been explored for their potential as

antiviral, anthelmintic, and analgesic agents.[4][5]

Given the diverse bioactivities of this chemical class, 4-Methoxybenzo[d]oxazole-2(3H)-
thione could be a candidate for screening in various biological assays to determine its potential

therapeutic applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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